Cas no 850230-34-1 (2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol)

• Product Name: 2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol
• CAS No: 850230-34-1
• MF: C₂₅H₂₃N₃O₄
• MW: 429.467826128006
• CID: 5420462
• Update Time: 2025-07-26

2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(5-(3,4-dimethoxyphenyl)-2-imino-1,2-dihydropyrimidin-4-yl)phenol
• 2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol

• Inchi： 1S/C25H23N3O4/c1-30-22-11-8-17(12-23(22)31-2)20-14-27-25(26)28-24(20)19-10-9-18(13-21(19)29)32-15-16-6-4-3-5-7-16/h3-14,29H,15H2,1-2H3,(H2,26,27,28)
• InChI Key： XICDHUKYRLTMOC-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2)=CC=C1C1C(C2=CC=C(OC)C(OC)=C2)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol

Introduction to 2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol and Its Significance in Modern Chemical Biology

The compound with the CAS number 850230-34-1, specifically named as 2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol, represents a fascinating molecule in the realm of chemical biology. This compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate arrangement of functional groups, including amino and benzyloxy substituents, alongside a pyrimidine core, makes it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. Pyrimidine derivatives, in particular, have been extensively studied for their role in modulating biological pathways. The presence of 3,4-dimethoxyphenyl and benzyloxy groups in this compound suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Such structural motifs are often found in molecules that exhibit significant pharmacological activity.

In the context of drug discovery, the synthesis and characterization of 2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol have opened up new avenues for research. The compound's ability to engage with various biological receptors and enzymes makes it a valuable scaffold for developing new drugs. For instance, pyrimidine-based molecules have been shown to interact with enzymes involved in DNA replication and repair, making them relevant in the treatment of cancers and other genetic disorders.

One of the most intriguing aspects of this compound is its potential to serve as a lead molecule for drug development. The combination of amino, dimethoxyphenyl, and benzyloxy functionalities provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is crucial in the early stages of drug design, where optimizing potency, selectivity, and bioavailability are paramount.

Recent studies have demonstrated that pyrimidine derivatives can exhibit significant anti-inflammatory and anti-proliferative effects. The structural features of 2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol align well with those of known bioactive molecules, suggesting that it may possess similar therapeutic properties. Further investigation into its biological activity could uncover new treatment strategies for a variety of diseases.

The synthesis of this compound also highlights the growing sophistication of synthetic chemistry techniques. Modern methodologies allow for the precise construction of complex molecular frameworks, enabling the creation of novel drug candidates with tailored properties. The use of advanced catalytic systems and computational tools has made it possible to design molecules that are both structurally diverse and biologically relevant.

In conclusion, 2-2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol (CAS no. 850230-34-1) represents a significant advancement in chemical biology. Its unique structure and potential biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover the full scope of its properties, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.